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Compound of Interest

Compound Name: 2-Undecanone, 3-phenyl-

Cat. No.: B15162464

Introduction

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Undecanone, a versatile aliphatic ketone utilized in various research and
development applications, including organic synthesis and biological studies.[1] Due to the
limited availability of specific safety data for 3-phenyl-2-undecanone, this document focuses on
the well-documented properties of the parent compound, 2-Undecanone. Researchers
handling 3-phenyl-2-undecanone should treat it with at least the same level of caution as 2-
Undecanone, while also considering the potential toxicological contributions of the phenyl
group. This guide is intended for researchers, scientists, and drug development professionals,
offering detailed information on physical and chemical properties, toxicity, handling procedures,
and emergency protocols.

Physicochemical and Toxicological Data

A thorough understanding of the fundamental properties of a compound is the cornerstone of
safe laboratory practice. The following tables summarize the key quantitative data for 2-

Undecanone.

Table 1: Physical and Chemical Properties of 2-Undecanone
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Property Value Reference
Molecular Formula C11H220 [2]
Molecular Weight 170.3 g/mol [2]
Appearance Colorless to light yellow liquid [11[2]

Odor Fruity, floral [1]

Boiling Point 231-232°C/447.8-449.6 °F [1][2]
Melting Point 11-13°C/51.8-55.4 °F [1][2]

Flash Point 88 °C/190.4 °F [2]

Density 0.824 g/cm? [2]

Vapor Pressure

<1 mmHg @ 20 °C

[2]

Vapor Density

5.9

[2]

Water Solubility

Insoluble

[2]

Solubility in other solvents

Soluble in most organic

solvents

[1]

Table 2: Toxicological Data for 2-Undecanone
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Endpoint

Result

Species/Route

Reference

Acute Oral Toxicity

Based on available
data, the classification

criteria are not met.

Data not specified

[2]

Skin
Corrosion/Irritation

Causes mild skin
irritation. The material
may cause skin
irritation after
prolonged or repeated

exposure.

Data not specified

[3]4]

Serious Eye

Damage/Irritation

Direct contact may
produce transient
discomfort. Based on
available data, the
classification criteria

are not met.

Data not specified

[3]4]

Aquatic Toxicity

Very toxic to aquatic
life. Toxic to aquatic
organisms, may cause
long-term adverse
effects in the aquatic

environment.

Data not specified

[3]4]

Hazard Identification and Classification

2-Undecanone is classified as a combustible liquid and is noted to be harmful to aquatic life

with long-lasting effects.[2][4] It may cause mild skin irritation.[4]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to established safety protocols is paramount when working with any chemical

substance. The following sections detail the recommended procedures for handling 2-

Undecanone.
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure.
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Figure 1: Recommended Personal Protective Equipment for handling 2-Undecanone.

Handling and Storage

Proper handling and storage are critical to maintaining a safe laboratory environment.
e Handling:

o Avoid all personal contact, including inhalation of vapors.[3]

o Use in a well-ventilated area.[3]

o Keep away from open flames, hot surfaces, and sources of ignition.[2]
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o Do not eat, drink, or smoke when using this product.[2]

o Wash hands thoroughly after handling.[2]

e Storage:
o Store in original, tightly closed containers.[3]
o Keep in a cool, dry, and well-ventilated place.[2][3]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

[2](3]

Spill and Emergency Procedures

Prompt and correct response to a spill or exposure is crucial.
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Spill Response Personnel Exposure

Ensure adequate ventilation
Contain spill with inert material
(e.g., sand, earth)

L Skin Contact: . Ingestion:
Move o toan i Wash off with soap and plenty of water. (Rlnse horoughly with plonty f water or at last 15 mmu(es) Do NOT induce vomiting.
Remove contaminated clothing ghly plenty g Rinse mouth with water.

es——

Gollect absorbed material into a suitable container for msposaD

Clean the affected area

(Dispose of waste according to regu\aucns)

Click to download full resolution via product page

Figure 2: Emergency response flowchart for spills and personnel exposure to 2-Undecanone.

First-Aid Measures:

+ Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.
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» Skin Contact: Wash off with soap and plenty of water. Consult a physician.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[2] Water mist may be used to cool closed containers.[2]

o Specific Hazards: Combustible material.[2] Containers may explode when heated.[2] Vapors
are heavier than air and may form explosive mixtures with air.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[4] Avoid release to the environment.[4]

Conclusion

While 2-Undecanone presents a moderate hazard profile, adherence to the safety and handling
precautions outlined in this guide will significantly mitigate the risks associated with its use in a
research setting. The lack of specific data for 3-phenyl-2-undecanone necessitates a cautious
approach, treating it as a substance with at least the same, if not greater, potential hazards as
its parent compound. Researchers are strongly encouraged to consult the full Safety Data
Sheet (SDS) for 2-Undecanone before use and to perform a thorough risk assessment for their
specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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